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Compound of Interest

Compound Name:
Methyl thiomorpholine-3-

carboxylate

CAS No.: 78865-47-1

Cat. No.: B1315389

Get Quote

Executive Summary & Hazard Identification
Compound: Methyl thiomorpholine-3-carboxylate Functional Class: Heterocyclic Amino

Ester / Thioether Primary Hazards: Skin/Eye Irritant, Stench (Sulfur), Potential Sensitizer.[1]

Waste Classification (RCRA): Generally D001 (Ignitable, if in solvent) or General Hazardous

Waste (Toxic/Irritant). Not typically P- or U-listed specifically, but must be managed as

hazardous due to functional group reactivity.

The "Why" (Scientist’s Insight): Disposal of this compound requires more than just "tossing it in

the organic bin." The presence of the thioether (sulfide) moiety creates a specific incompatibility

risk with oxidizers. Standard organic waste often contains peroxides or oxidizing acids;

introducing a sulfide can trigger an exothermic oxidation to sulfoxides/sulfones, potentially

over-pressurizing waste containers.

Chemical Properties & Disposal Implications[1][2][3]
[4][5][6][7][8][9][10][11]
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Property Value / Characteristic Disposal Implication

Physical State Liquid or Low-Melting Solid
Requires leak-proof secondary

containment.[1][2]

Functional Groups
Secondary Amine, Thioether,

Ester

Incompatible with strong

oxidizers (HNO₃, H₂O₂) and

strong acids.[1][2]

Odor Characteristic Sulfide (Stench)

Waste containers must be

sealed with vapor-tight caps to

prevent lab evacuation.[1][2]

Water Solubility Low to Moderate
Do NOT dispose of down the

drain.[1][2]

Flash Point >93°C (Estimated)

High flash point, but usually

commingled with flammable

solvents (Acetone, EtOAc).[1]

[2]

Pre-Disposal Treatment (The "Kill Step")
Note: In high-throughput labs, direct disposal into the correct stream is preferred. However, if

you have generated a large quantity (>50g) of pure material or reactive intermediate, a

quenching step is recommended to neutralize the amine and minimize odor.[1][2]

Protocol: Oxidative Quenching (Optional for small scale)

Dilute: Dissolve the material in a non-halogenated solvent (e.g., Ethanol).

Neutralize: Slowly add dilute aqueous bleach (Sodium Hypochlorite) in an ice bath.

Mechanism:[3][4][5][6] This oxidizes the sulfide to a sulfoxide/sulfone and the amine to a

chloramine/nitro compound, reducing volatility and odor.

Verify: Check pH is neutral (7-8).

Dispose: The resulting mixture is now aqueous hazardous waste (containing organics).
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Waste Segregation Workflow
The most critical operational error is placing this compound in an "Oxidizing" waste stream.

Follow this segregation logic.

Waste Material Generated

Physical State?

Solid / Silica Gel

Solid

Liquid / Solution

Liquid

STREAM C:
Solid Hazardous Waste

(Double Bagged)

Pure Compound or
Contaminated PPE

Solvent Type?

Halogenated Solvent
(DCM, Chloroform)

Contains Halogens

Non-Halogenated Solvent
(EtOAc, MeOH, Hexane)

No Halogens

STREAM A:
Halogenated Organic Waste

(Segregate from Acids)

STREAM B:
Non-Halogenated Organic Waste

(High BTU)

CRITICAL: DO NOT MIX WITH
NITRIC ACID OR PEROXIDES
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Figure 1: Decision tree for segregating Methyl thiomorpholine-3-carboxylate waste. Note the

critical prohibition of oxidizers.[2]

Step-by-Step Disposal Protocol
Scenario A: Disposal of Reaction Mixtures (Liquid)
Objective: Safe transfer of solution to satellite accumulation area.

PPE Verification: Wear nitrile gloves (double-gloved recommended due to sulfur

permeability), lab coat, and safety glasses.

Identify Solvent: Determine if your carrier solvent is Halogenated (DCM) or Non-Halogenated

(Ethyl Acetate, Methanol).

Select Container: Use a high-density polyethylene (HDPE) or glass carboy.

Trust Indicator: Ensure the container has a vented cap if available, or leave loosely

capped for 30 minutes if the reaction was recently quenched, to prevent pressure buildup.

Transfer: Pour using a funnel to avoid drips.

Labeling: Affix a hazardous waste tag immediately.

Must List: "Methyl thiomorpholine-3-carboxylate solution."[1][2]

Hazard Checkboxes: Check "Toxic," "Irritant," and "Flammable" (if in solvent).

Log Entry: Record the volume in the lab's waste logbook.

Scenario B: Disposal of Pure Solids or Contaminated
Silica
Objective: Containment of stench and dust.

Primary Containment: Place the solid or silica slurry into a screw-top jar or a heavy-duty

Ziploc bag.
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Secondary Containment: Place the first bag/jar inside a second clear plastic bag (Double

Bagging).

Sealing: Tape the bag shut to prevent odor leakage.

Disposal: Place in the "Solid Hazardous Waste" drum.

Note: Do not place in regular trash. The sulfur odor will permeate the hallway and trigger a

facilities alarm.

Emergency Spill Response
If a spill occurs (>100 mL or >5g), follow this immediate workflow.

1. ALERT
Notify Lab Personnel

2. PPE UP
Gloves, Goggles, Lab Coat

3. VENTILATE
Open Fume Hoods

4. ABSORB
Use Vermiculite/Pads

5. CLEAN
Soap & Water Wash

6. DISPOSE
As Solid Haz Waste

Click to download full resolution via product page

Figure 2: Immediate response logic for thiomorpholine derivative spills.

Specific Cleaning Agent: For final surface cleaning, use a 10% Bleach solution. This oxidizes

the residual sulfur compounds, eliminating the "rotten egg" smell that might otherwise linger for

days.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315389?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

